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Compound of Interest

Compound Name: Osmium(III)chloridehydrate

Cat. No.: B13143267 Get Quote

Osmium(III) chloride hydrate (OsCl₃·xH₂O) is a critical precursor material in various domains of

chemical research, from catalysis to the synthesis of novel therapeutic agents. As a member of

the platinum group metals, osmium and its compounds possess unique electronic and catalytic

properties. The hydrated form of osmium(III) chloride is the most common commercially

available starting material due to the hygroscopic and reactive nature of its anhydrous

counterpart. This guide provides an in-depth analysis of the commercial sources of Osmium(III)

chloride hydrate, the nuances of its purity levels, and the essential protocols for its handling

and quality verification, tailored for professionals in research and drug development.

The Commercial Landscape: Sourcing High-Quality
Osmium(III) Chloride Hydrate
The reliability of experimental outcomes is fundamentally linked to the quality of the starting

materials. Osmium(III) chloride hydrate is available from a select group of specialized chemical

suppliers who are known for providing high-purity inorganic compounds.

Prominent Commercial Suppliers
Several international suppliers are recognized for their offerings of Osmium(III) chloride

hydrate, each providing various grades suitable for different research needs:

Sigma-Aldrich (Merck): A leading global supplier offering a portfolio of chemicals for research

and development, including Osmium(III) chloride hydrate.
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Alfa Aesar (Thermo Fisher Scientific): Known for its extensive catalog of high-purity materials

for a wide range of scientific applications.

Strem Chemicals: A company specializing in high-purity inorganic and organometallic

chemicals for research and commercial applications.

American Elements: A U.S.-based manufacturer that provides a broad range of advanced

materials, including high-purity Osmium(III) chloride hydrate, with options for custom purity

levels.

Decoding Purity Levels and Supplier Specifications
The purity of Osmium(III) chloride hydrate is most commonly specified on a "trace metals

basis" or "metal basis." This indicates that the stated purity percentage accounts for the

osmium content relative to other metallic impurities. The degree of hydration (the 'x' in xH₂O)

can be variable and is a critical factor for accurate stoichiometric calculations in synthesis.

Table 1: Comparative Overview of Commercial Osmium(III) Chloride Hydrate
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Supplier
Example
Product
Number

Stated Purity Appearance
Key Analytical
Notes

Sigma-Aldrich 206333
≥99.9% trace

metals basis

Brown to black

crystalline

powder

Osmium content

is a key

specification.

Alfa Aesar 12200
99.9% (metal

basis)

Dark brown to

black powder

Specifies a

minimum

Osmium content

(e.g., 54%).

Strem Chemicals 78-2000 99.9% Crystalline solid

Known for high-

purity inorganic

compounds.

American

Elements
OS-CL3-02-HY 99% to 99.999% Crystalline solid

Offers a range of

purities and

custom

specifications.

Note: Researchers should always consult the most current product information and Certificate

of Analysis from the supplier.

The Causality of Purity in Experimental Design
The selection of an appropriate purity grade of Osmium(III) chloride hydrate is a critical

decision that directly influences the validity and outcome of an experiment.

Catalysis: In catalytic processes, such as asymmetric synthesis, trace metal impurities can

act as catalyst poisons or lead to undesirable side reactions, thereby reducing the efficiency

and selectivity of the reaction. For these applications, a high-purity grade (typically ≥99.9%)

is imperative.

Synthesis of Novel Compounds: When Osmium(III) chloride hydrate is used as a precursor

for new coordination complexes or organometallic compounds, the presence of other metal
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ions can lead to the formation of unintended byproducts, complicating purification and

characterization.

Drug Development: In the synthesis of potential pharmaceutical compounds, the use of high-

purity reagents is non-negotiable. Stringent control over elemental impurities is required by

regulatory agencies to ensure the safety and efficacy of the final drug product.

Self-Validating Protocols: Ensuring Reagent Quality
To maintain experimental integrity, it is a best practice for research laboratories to perform

incoming quality control on critical reagents.

Experimental Protocol: Verification of Osmium(III)
Chloride Hydrate Quality

Documentation and Visual Inspection:

Upon receipt, log the material and cross-reference the Certificate of Analysis with the

product label.

Visually inspect the material in a well-ventilated fume hood. Note the color, form, and

homogeneity. Any deviation from the supplier's description should be documented and

reported.

Solubility Assessment:

Carefully weigh a small, representative sample (e.g., 5-10 mg).

In a clean glass vial, add a suitable solvent (e.g., deionized water, dilute HCl) as

recommended for your intended application.

Observe the dissolution process. The formation of a clear, colored solution without any

visible particulates is indicative of good quality.

Qualitative Confirmation (Optional, if equipment is available):

A simple qualitative test can be performed using techniques like Thin Layer

Chromatography (TLC) if a suitable reference standard is available.
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For more rigorous verification, advanced analytical techniques such as Inductively

Coupled Plasma-Mass Spectrometry (ICP-MS) can be used to confirm the osmium

content and quantify trace metal impurities.

Visualizing Workflows and Logical Relationships
Workflow for Procurement and Quality Assurance
The following diagram outlines a systematic approach for the procurement and quality

assurance of Osmium(III) chloride hydrate.
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Caption: A systematic workflow for procuring and assuring the quality of Osmium(III) chloride

hydrate.

Decision Matrix for Purity Grade Selection
The choice of purity grade is a function of the application's sensitivity to impurities.

Purity Grade Selection Matrix

Application

High-Stakes Catalysis General Synthesis Educational/ScreeningHighest (>=99.9%) Standard (>=98%) Technical Grade

Purity_Requirement

Click to download full resolution via product page

Caption: A decision matrix correlating application with the required purity grade of Osmium(III)

chloride hydrate.

Conclusion: A Foundation for Reliable Science
The careful selection and verification of Osmium(III) chloride hydrate are foundational to the

success of research and development activities that rely on this versatile compound. By

understanding the commercial sources, critically evaluating purity specifications, and

implementing robust quality control measures, scientists can build a foundation of reliability and

reproducibility in their work. Always prioritize safety by consulting the Safety Data Sheet (SDS)

before handling any chemical.
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[https://www.benchchem.com/product/b13143267#commercial-sources-and-purity-levels-of-
osmium-iii-chloride-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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